2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(4-methoxyphenyl)acetonitrile

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile
• InChI: InChI=1S/C15H10ClF3N2O/c1-22-11-4-2-9(3-5-11)12(7-20)14-13(16)6-10(8-21-14)15(17,18)19/h2-6,8,12H,1H3
• InChI Key: OJPMQXDPMGPQGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C#N)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C15H10ClF3N2O
• DSSTOX Substance ID: DTXSID90378765
• Molecular Weight: 326.70 g/mol
• CAS RN: 338407-10-6

Description

This compound is a unique chemical with the molecular formula C15H10ClF3N2O. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, substituted with a trifluoromethyl group (CF3) and a chlorine atom. The presence of these substituents is thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of such compounds generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. The choice between these methods depends largely on the identity of the desired target compound.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring substituted with a trifluoromethyl group and a chlorine atom. It also contains a phenyl ring substituted with a methoxy group.

Chemical Reactions Analysis

Trifluoromethylpyridine and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. They are characterized by the presence of a fluorine atom and a pyridine in their structure. To develop compounds with unique biological properties, hydrogen is commonly replaced with fluorine.

Scientific Research Applications

Agricultural Chemicals Synthesis

This compound serves as a key intermediate in the synthesis of various agrochemicals. . The trifluoromethyl group in the compound contributes to the herbicidal activity, providing high selectivity and potency.

Future Directions

Trifluoromethylpyridine and its intermediates have wide-ranging potential applications, especially in the field of agrochemicals and pharmaceuticals. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases.